Cas no 5204-64-8 (pent-3-enoic acid)

• Product Name: pent-3-enoic acid
• CAS No: 5204-64-8
• Molecular Formula: C₅H₈O₂
• Molecular Weight: 100.11582
• CID: 367713
• PubChem ID: 5282706

pent-3-enoic acid Properties

Names and Identifiers

• 3-Pentenoic acid
• 1-Propenylacetic acid
• Ethylidenepropionic acid
• RARECHEM AL BO 0169
• pent-3-enoic acid
• (E)-Pent-3-en-1-oic acid
• (E)-3-pentenoic acid
• C5:1n-2
• beta-Butylen-alpha-carbonsaeure
• (E)-pent-3-enoic acid
• HY-W088501
• C5:1, n-2 trans
• E-3-Pentensaeure
• Pent-3-ensaeure
• UIUWNILCHFBLEQ-NSCUHMNNSA-N
• 5204-64-8
• trans-Pent-3-ensaeure
• Q27117626
• trans-3-Pentenoic Acid
• 1617-32-9
• C5:1, n-2
• SCHEMBL34656
• (E)-CH3CH=CHCH2COOH
• DTXSID20902436
• beta-Aethyliden-propionsaeure
• CHEBI:38370
• 3-Pentenoic acid, is mainly present in the trans-form (>=90% GC), >=95.0% (sum of isomers, GC)
• beta-pentenoic acid
• trans-pent-3-enoic acid
• MFCD00063291
• AKOS000183095
• 3-Pentenoic acid, (3E)-
• 3-PENTENOICACID
• LMFA01030006
• NS00045976
• 3-Pentenoic acid, (E)-
• (3E)-pent-3-enoic acid
• beta.gamma-Pentensaeure
• CH3CH=CHCH2COOH
• NoName_1679
• 1-propenylacetate
• pent-3t-enoic acid
• trans-beta,gamma-penteneoic acid
• beta-penteic acid
• CHEBI:38368
• P1072
• CS-0129103
• EN300-186781
• J-009854
• EINECS 216-573-7

• MDL： MFCD00063291
• InChIKey： UIUWNILCHFBLEQ-NSCUHMNNSA-N
• Inchi： InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2+
• SMILES： CC=CCC(=O)O

Computed Properties

• Exact Mass: 100.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.052429494g/mol
• Heavy Atom Count: 7
• Complexity: 84.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.03720
• PSA: 37.30000
• Refractive Index: n20/D 1.435
• Boiling Point: 192-194 °C(lit.)
• Melting Point: 20.44°C (estimate)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Density: 0.986 g/mL at 20 °C(lit.)

pent-3-enoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Risk Phrases： 34
• Signal Word：Danger
• FLUKA BRAND F CODES：10-23

pent-3-enoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids